Cas no 1003709-80-5 (2,4-Difluoro-3,5-dimethoxybenzoic acid)

2,4-Difluoro-3,5-dimethoxybenzoic acid Properties

Names and Identifiers

• 2,4-Difluoro-3,5-dimethoxybenzoic acid
• 4-Difluoro-3,5-diMethoxybenzoic acid
• 2,4-DIFLUORO-3,5-DIMETHOXY BENZOIC ACID
• Benzoic acid, 2,4-difluoro-3,5-dimethoxy-
• DTXSID80662786
• A19993
• SCHEMBL19438657
• 1003709-80-5
• AC-28670
• 2,4-Difluoro-3,5-dimethoxybenzoicacid
• DB-058375
• 2,4-DIFLUORO-3,5-DIMETHOXYBENZOIC ACID
• 3,5-Dimethoxy-2,4-difluorobenzoic acid
• MFCD09839225
• AS-54696
• TD1002
• AKOS015951064
• CS-0150642
• 2,4-difluoro-3,5-dimethoxy benzoic acid
• 2,4-Difluoro-3,5-dimethoxy-benzoic acid
• +Expand

• MDL： MFCD09839225
• InChIKey： LLRUPRYHYIFLJS-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H8F2O4/c1-14-5-3-4(9(12)13)6(10)8(15-2)7(5)11/h3H,1-2H3,(H,12,13)
• SMILES： COC1=C(C(=C(C(=C1)C(=O)O)F)OC)F

Computed Properties

• Exact Mass: 218.03900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 218.03906506g/mol
• Heavy Atom Count: 15
• Complexity: 236
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• LogP: 1.68020
• PSA: 55.76000
• Solubility: Very slightly soluble (0.16 g/l) (25 º C),
• Density: 1.377±0.06 g/cm3 (20 ºC 760 Torr),

2,4-Difluoro-3,5-dimethoxybenzoic acid Security Information

2,4-Difluoro-3,5-dimethoxybenzoic acid Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%